Cas no 860687-69-0 (2-Bromo-4-(tert-butyl)-1-nitrobenzene)

• Product Name: 2-Bromo-4-(tert-butyl)-1-nitrobenzene
• CAS No: 860687-69-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4717761
• PubChem ID: 123925573
• Update Time: 2024-12-09

2-Bromo-4-(tert-butyl)-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(tert-butyl)-1-nitrobenzene
• 2-Bromo-4-(2-methyl-2-propanyl)-1-nitrobenzene
• 2-Bromo-4-(1,1-dimethylethyl)-1-nitrobenzene
• SCHEMBL26096440
• 860687-69-0
• 2-BROMO-4-TERT-BUTYL-1-NITROBENZENE
• F88796

• Inchi： 1S/C10H12BrNO2/c1-10(2,3)7-4-5-9(12(13)14)8(11)6-7/h4-6H,1-3H3
• InChI Key： XINQWMIKGSAKIX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.00514 g/mol
• Monoisotopic Mass: 257.00514 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8
• Molecular Weight: 258.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes